Cas no 2489-77-2 (1,3,3-trimethylthiourea)

1,3,3-trimethylthiourea Properties

Names and Identifiers

• Thiourea,N,N,N'-trimethyl-
• Trimethylthiourea
• 1,1,3-trimethylthiourea
• 1,,1,3-trimethyl-thiourea
• 1,1,3-Trimethyl-2-thiourea
• 1,3,3-Trimethylthiourea
• N,n,n'-trimethylthiourea
• N-methyl-N',N'-dimethylthiourea
• Thiate E
• Thiourea,trimethyl
• Trimethyl-2-thiourea
• Urea,1,1,3-trimethyl-2-thio
• Thiourea, trimethyl-
• Urea, 1,1,3-trimethyl-2-thio-
• Thiourea, N,N,N'-trimethyl-
• 5MHD6IL0A4
• DSSTox_CID_1404
• DSSTox_RID_76142
• DSSTox_GSID_21404
• 1,3-Trimethylthiourea
• N,N'-Trimethylthiourea
• 1,3-Trimethyl-2-thiourea
• E78833
• SCHEMBL14713949
• AS-59103
• CS-0323872
• TRIMETHYLTHIOUREA [HSDB]
• J-015720
• NCGC00256342-01
• NCI-C02186
• NSC 153385
• T0667
• UNII-5MHD6IL0A4
• SANCELER TMU
• 2489-77-2
• HSDB 4095
• JAEZSIYNWDWMMN-UHFFFAOYSA-N
• MFCD00059148
• Tox21_201733
• NCGC00249106-01
• NCGC00259282-01
• FT-0629687
• Q26840738
• CAS-2489-77-2
• AKOS008944388
• DTXCID501404
• NS00027763
• 3-AMINO-3-PYRIDIN-2-YL-PROPIONICACID
• DTXSID6021404
• WLN: SUYM1&N1&1
• CHEMBL3183484
• CCRIS 611
• TRIMETHYL-2-THIOUREA, 1,1,3-
• SCHEMBL80483
• AI3-62303
• NSC-153385
• Urea,1,3-trimethyl-2-thio-
• NSC153385
• F1995-0262
• EINECS 219-644-0
• Tox21_302853
• N,N,N'Trimethylthiourea
• NOCCELER TMU
• 1,1,3Trimethylthiourea
• Thiourea, N,N,N'trimethyl
• Urea, 1,1,3trimethyl2thio
• DB-067278
• 1,3,3Trimethylthiourea
• Trimethyl2thiourea
• 1,1,3Trimethyl2thiourea
• Thiourea, trimethyl
• +Expand

• MDL： MFCD00059148
• InChIKey： JAEZSIYNWDWMMN-UHFFFAOYSA-N
• Inchi： 1S/C4H10N2S/c1-5-4(7)6(2)3/h1-3H3,(H,5,7)
• SMILES： S=C(N([H])C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 118.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 118.056
• Heavy Atom Count: 7
• Complexity: 70.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 47.4

Experimental Properties

• LogP: 0.44320
• PSA: 47.36000
• Refractive Index: 1.5000 (estimate)
• Boiling Point: 221.2°C
• Melting Point: 83.0 to 87.0 deg-C
• Flash Point: 33.8°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.027 (estimate)

1,3,3-trimethylthiourea Security Information

• Symbol: GHS07 GHS08
• RTECS：YU4900000
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H302-H341
• Warning Statement： P201-P202-P264-P270-P280-P301+P312+P330-P308+P313-P405-P501
• Prompt：warning
• Risk Phrases： 36/37/38

1,3,3-trimethylthiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds